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Compound of Interest

Compound Name: 4-Isopropyl-2-methylaniline
CAS No.: 112121-89-8
Cat. No.: B3417682
Get Quote
. J

Executive Summary

4-1sopropyl-2-methylaniline (also identified as 2-Methyl-4-(propan-2-yl)aniline) represents a
"privileged scaffold" in medicinal chemistry. Structurally, it combines the electron-rich reactivity
of an aniline core with the steric and lipophilic modulation of ortho-methyl and para-isopropy!
substituents.

For drug developers, this molecule offers a dual advantage:

» Metabolic Stability: The para-isopropyl group blocks the metabolically vulnerable para-
position, a common site for P450-mediated oxidation in simple anilines.

» Conformational Control: The ortho-methyl group induces a twisted conformation in biaryl
systems, potentially improving selectivity in kinase inhibitors or GPCR ligands.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
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IUPAC Name: 2-Methyl-4-(propan-2-yl)aniline CAS Registry Number: 112121-89-8 Molecular
Formula: Ci0H1sN SMILES: CC(C)C1=CC(C)=C(N)C=C1

Table 1: Physicochemical Profile

Property Value Relevance to Protocol

Molecular Weight 149.23 g/mol Stoichiometric calculations

Oxidation sensitive; store

Appearance Pale yellow to brown liquid ]
under inert gas
- . High BP requires vacuum
Boiling Point ~225-230 °C (est.) o o
distillation for purification
) Moderate lipophilicity; suitable
LogP (Predicted) 24-26 ]
for CNS penetration
] ] Less basic than aniline due to
pKa (Conjugate Acid) ~45-48 o
steric hindrance
Density ~0.95 g/cm3 Liquid handling calibration

Synthesis & Manufacturing Logic
The Industrial Route: Friedel-Crafts Alkylation

While nitration of p-cymene is possible, the most regioselective industrial route involves the
Friedel-Crafts alkylation of o-toluidine.

o Starting Material: o-Toluidine (1-amino-2-methylbenzene).
o Reagent: Propylene (gas) or Isopropyl alcohol.
o Catalyst: Aluminum Chloride (AICI3) or Zeolites.

Mechanistic Insight (Regioselectivity): The amino group (-NH2) is a strong activating group and
an ortho, para-director. The methyl group at position 2 is a weak activator.

» Position 4 (Para to NH2): Sterically accessible and electronically favored by the strong
resonance donation of the amine.
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o Position 6 (Ortho to NHz): Sterically hindered by the amine and less favored than the para
position.

» Result: The reaction predominantly yields 4-isopropyl-2-methylaniline.

Visualization of Synthesis Pathway

The following diagram illustrates the alkylation logic and competing sites.
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Click to download full resolution via product page

Caption: Regioselective alkylation of o-toluidine. The para-position (4) is favored over the
hindered ortho-position (6).

Experimental Protocols
Standard Diazotization (Sandmeyer Precursor)

The conversion of the amino group to a diazonium salt is the gateway to halogenation
(Sandmeyer) or phenol synthesis.

Safety Note: Diazonium salts of alkyl-anilines can be unstable. Maintain temperature strictly <
5°C.

Protocol:

e Preparation: Charge a 3-neck flask with 4-Isopropyl-2-methylaniline (10 mmol, 1.49 g) and
6M HCI (25 mL). Cool to 0°C in an ice/salt bath.

» Diazotization: Dropwise add a solution of NaNO2 (11 mmol, 760 mg) in water (5 mL).
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o Critical Control Point: Monitor internal temperature; do not exceed 5°C. Exotherms
indicate decomposition.

o Endpoint: Stir for 20 mins. Verify excess nitrous acid using starch-iodide paper (turns
blue/black immediately).

» Utilization: The resulting diazonium solution must be used immediately for subsequent
coupling or substitution reactions.

Analytical Characterization (Expected Data)

To validate the identity of the synthesized or purchased material, compare against these
spectral expectations:

e 'H NMR (400 MHz, CDCls):

o 06.9-7.0 ppm: Doublet (H-6, ortho to NH-2).

o

0 6.8 ppm: Doublet of doublets (H-5).

[e]

0 6.9 ppm: Small doublet (H-3, meta to NHz, ortho to Me).

o

0 3.5 ppm: Broad singlet (2H, -NH-).

[¢]

0 2.8 ppm: Septet (1H, Isopropyl CH).

[¢]

0 2.15 ppm: Singlet (3H, Ar-CHs).

[e]

0 1.22 ppm: Doublet (6H, Isopropyl -CHs).
e IR Spectrum:
o 3300-3450 cm~1: Double spike (Primary amine N-H stretch).

o 2960 cm~1: Strong C-H stretch (Isopropyl methyls).

Applications in Drug Discovery

This aniline serves as a versatile "Function-Oriented" building block.
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Reactivity Map

The following diagram details how this scaffold is diversified into libraries.

4-1sopropyl-2-methylaniline
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Amides Aryl Halides / Nitriles Secondary Amines
(Peptidomimetics) (Sandmeyer) (Kinase Inhibitors)

d(0) / Ar-B(OH)2

Biaryls
(Suzuki Coupling)

Click to download full resolution via product page

Caption: Divergent synthesis pathways. The diazonium route (Path 2) enables access to biaryl
scaffolds common in kinase inhibitors.

"Magic Methyl" & Steric Effects

In SAR (Structure-Activity Relationship) studies, replacing a simple aniline with 4-isopropyl-2-
methylaniline often results in:

 Increased Potency: The 2-methyl group forces the aniline ring out of planarity with connected
amides or biaryls, often locking the molecule into a bioactive conformation.

e Reduced Clearance: The 4-isopropyl group is bulky and lipophilic, shielding the ring from
rapid metabolic attack compared to a 4-methyl or 4-H analog.
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Safety & Toxicology (MSDS Highlights)

Hazard Classification:

o Acute Toxicity: Harmful if swallowed (H302) or in contact with skin (H312).[1]
o Skin/Eye Irritation: Causes serious eye irritation (H319).[1][2]

o Specific Target Organ Toxicity: May cause respiratory irritation (H335).[2]
Handling Precautions:

 Aniline Toxicity: Like all anilines, this compound can cause methemoglobinemia (blue
skin/lips) by oxidizing hemoglobin.

o PPE: Double nitrile gloves and a chemical fume hood are mandatory.

o Storage: Store in amber vials under nitrogen to prevent oxidation (darkening of liquid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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